Cas no 61652-54-8 (1,3-Benzodioxole-5-carboxaldehyde, 6-(methoxymethoxy)-)
61652-54-8 structure
Product Name:1,3-Benzodioxole-5-carboxaldehyde, 6-(methoxymethoxy)-
CAS No:61652-54-8
MF:C10H10O5
MW:210.183403491974
CID:471396
PubChem ID:15608484
Update Time:2025-04-19
1,3-Benzodioxole-5-carboxaldehyde, 6-(methoxymethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzodioxole-5-carboxaldehyde, 6-(methoxymethoxy)-
- 6-(methoxymethoxy)-1,3-benzodioxole-5-carbaldehyde
- AKOS014700156
- 6-(Methoxymethoxy)-2H-1,3-benzodioxole-5-carbaldehyde
- 61652-54-8
- DTXSID20575689
-
- Inchi: 1S/C10H10O5/c1-12-5-13-8-3-10-9(14-6-15-10)2-7(8)4-11/h2-4H,5-6H2,1H3
- InChI Key: WKYNBLQLYVXDRG-UHFFFAOYSA-N
- SMILES: O1COC2C=C(C=O)C(=CC1=2)OCOC
Computed Properties
- Exact Mass: 210.0528
- Monoisotopic Mass: 210.05282342g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 54Ų
Experimental Properties
- PSA: 53.99
1,3-Benzodioxole-5-carboxaldehyde, 6-(methoxymethoxy)- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
61652-54-8 (1,3-Benzodioxole-5-carboxaldehyde, 6-(methoxymethoxy)-) Related Products
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